Cas no 100334-81-4 (1-[Bis(2-methylpropyl)amino]-2-methyl-5-phenyl-1-penten-3-one)

• Product Name: 1-[Bis(2-methylpropyl)amino]-2-methyl-5-phenyl-1-penten-3-one
• CAS No: 100334-81-4
• MF: C₂₀H₃₁NO
• MW: 301.466245889664
• CID: 2860236
• PubChem ID: 85519338
• Update Time: 2025-04-21

1-[Bis(2-methylpropyl)amino]-2-methyl-5-phenyl-1-penten-3-one Chemical and Physical Properties

Names and Identifiers

• DTXSID401180213
• 100334-81-4
• 1-[Bis(2-methylpropyl)amino]-2-methyl-5-phenyl-1-penten-3-one

• Inchi： 1S/C20H31NO/c1-16(2)13-21(14-17(3)4)15-18(5)20(22)12-11-19-9-7-6-8-10-19/h6-10,15-17H,11-14H2,1-5H3
• InChI Key： NDAUUNXLFDOASD-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=CC=1)C(C)=CN(CC(C)C)CC(C)C

Computed Properties

• Exact Mass: 301.240564612Da
• Monoisotopic Mass: 301.240564612Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 20.3Ų